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Compound of Interest

Compound Name: Calcium carbonate-13C

Cat. No.: B1591318 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-quality stable

isotope-labeled compounds is a critical step in ensuring the accuracy and reliability of

experimental data. Calcium carbonate-13C (¹³CaCO₃), a non-radioactive labeled analog of

calcium carbonate, serves as a valuable tool in a variety of research applications, from

metabolic studies to drug delivery. This technical guide provides an in-depth overview of

Calcium carbonate-13C, including a comparative summary of suppliers, purchasing options,

and detailed experimental protocols for its key applications.

Suppliers and Purchasing Options for Calcium
Carbonate-13C
Sourcing Calcium carbonate-13C requires careful consideration of factors such as isotopic

purity, chemical purity, available quantities, and cost. Several reputable suppliers offer this

stable isotope, each with varying product specifications and purchasing options. Below is a

comparative table summarizing the offerings from prominent vendors.
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Supplier Product Name Isotopic Purity
Chemical
Purity

Available
Quantities

Sigma-Aldrich
Calcium

carbonate-13C
≥99 atom % ¹³C ≥98%

1 g, 5 g (custom

packaging

available)

Cambridge

Isotope

Laboratories, Inc.

Calcium

carbonate (¹³C,

99%)

99% 98%[1]

1 g (other sizes

may be available

upon request)[1]

MedchemExpres

s

Calcium

carbonate-13C
≥99.8% ≥98%

50 mg, 100 mg,

250 mg (custom

quotes available)

Fisher Scientific

(distributor for

Cambridge

Isotope

Laboratories)

CALCIUM

CARBONATE

(13C, 99%), 1 G

99% Not specified 1 g[2]

Eurisotop

(subsidiary of

Cambridge

Isotope

Laboratories)

CALCIUM

CARBONATE

(13C, 99%)

99% 98% 1 g

Note: Pricing is subject to change and may vary based on institutional agreements and

quantity. It is recommended to contact the suppliers directly for the most up-to-date pricing and

availability.

Key Applications and Experimental Protocols
Calcium carbonate-13C has emerged as a critical tool in several areas of scientific research,

primarily due to the stability of the ¹³C isotope, which allows for non-radioactive tracing and

analysis.
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Gastric Acid Secretion Measurement: The ¹³C-Calcium
Carbonate Breath Test
A significant application of Calcium carbonate-13C is in the non-invasive measurement of

gastric acid secretion via the ¹³C-Calcium Carbonate Breath Test.[3][4] This test is particularly

valuable in clinical research and drug development for assessing the efficacy of acid-

suppressing medications.

Principle:

Orally administered ¹³CaCO₃ reacts with gastric acid (HCl) to produce ¹³CO₂ gas. This labeled

carbon dioxide is absorbed into the bloodstream and subsequently exhaled. The amount of

¹³CO₂ in the breath is directly proportional to the amount of gastric acid secreted.

Experimental Protocol:

Patient Preparation: The patient should fast overnight (at least 8-10 hours) before the test.

Baseline Breath Sample: A baseline breath sample is collected before the administration of

¹³CaCO₃. The patient exhales into a collection bag or tube.

Administration of ¹³CaCO₃: A precise dose of ¹³CaCO₃ (typically 50-100 mg) is dissolved in

water and ingested by the patient.

Post-Dose Breath Sample Collection: Breath samples are collected at regular intervals (e.g.,

every 15 minutes for the first hour and every 30 minutes for the subsequent hour).

Sample Analysis: The collected breath samples are analyzed using an isotope ratio mass

spectrometer (IRMS) or a non-dispersive infrared spectrometer (NDIRS) to determine the

ratio of ¹³CO₂ to ¹²CO₂.

Data Analysis: The change in the ¹³CO₂/¹²CO₂ ratio from baseline is used to calculate the

rate of gastric acid secretion.

Workflow for the ¹³C-Calcium Carbonate Breath Test:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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